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Compound of Interest

Compound Name: Tetrabromobisphenol A-D6

Cat. No.: B13841886

For researchers, scientists, and drug development professionals requiring high-purity,
isotopically labeled Tetrabromobisphenol A-D6 (TBBPA-D6), this technical guide provides a
comprehensive overview of commercial suppliers, key technical data, and a representative
experimental protocol for its application as an internal standard in analytical quantification.

Commercial Availability

Tetrabromobisphenol A-D6 is available from specialized chemical suppliers. Two prominent
commercial sources are:

» Santa Cruz Biotechnology, Inc.[1][2]
e LGC Standards

These suppliers offer TBBPA-D6 for research purposes, and it is crucial to request lot-specific
Certificates of Analysis for detailed purity and isotopic enrichment information.

Technical Data Summary

Quantitative data for Tetrabromobisphenol A-D6, as sourced from a representative Certificate
of Analysis from Santa Cruz Biotechnology, is summarized below.[3] Researchers should
always refer to the documentation provided with their specific lot.
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Parameter

Specification

Product Name

Tetrabromobisphenol A-D6

Alternate Names

2,2-Bis(4-hydroxy-3,5-dibromophenyl)propane-
D6; 2,2',6,6'-Tetrabromobisphenol A-D6;
3,3',5,5'-Tetrabromobisphenol A-D6[1]

Catalog Number

sc-473334[3]

Molecular Formula

C15HeD6BraO2[1][3]

Molecular Weight

549.91 g/mol [1][3]

Isotopic Purity

99.5 % -d6 (by NMR)[3]

Chemical Purity

99 % (by HPLC)[3]

Melting Point 182 - 184 °C[3]
Appearance Off-white to pale beige solid

- Soluble in Chloroform (slightly), DMSO (slightly),
Solubility

Ethyl Acetate (slightly)

Experimental Protocol: Quantification of
Tetrabromobisphenol A in Biological Matrices using
TBBPA-D6 Internal Standard

The following is a detailed methodology for the quantification of Tetrabromobisphenol A

(TBBPA) in samples such as serum, employing TBBPA-D6 as an internal standard for accurate

and precise measurement via Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS). This protocol is adapted from established methods for TBBPA analysis.[4][5][6][7]

1. Sample Preparation and Extraction

e To a 1 g biological sample (e.g., serum), add a known amount of Tetrabromobisphenol A-

D6 (TBBPA-D6) internal standard solution.

o Perform protein precipitation by adding an appropriate volume of ice-cold acetonitrile.
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Vortex the mixture vigorously and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in a suitable solvent mixture (e.g., methanol/water) for LC-MS/MS
analysis.

. Liquid Chromatography (LC) Conditions
Column: A C18 reversed-phase column is suitable for the separation.

Mobile Phase: A gradient elution with a mixture of water (A) and methanol or acetonitrile (B),
both potentially containing a small amount of formic acid or ammonium acetate to improve
peak shape and ionization.

Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.
Injection Volume: 5-20 L.
. Tandem Mass Spectrometry (MS/MS) Conditions

lonization Mode: Electrospray ionization (ESI) in the negative ion mode is commonly used
for TBBPA analysis.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for both TBBPA and the TBBPA-D6 internal standard. The exact mass-to-charge ratios (m/z)
will need to be optimized on the specific instrument used.

Data Analysis: The concentration of TBBPA in the sample is determined by calculating the
ratio of the peak area of the analyte (TBBPA) to the peak area of the internal standard
(TBBPA-D6) and comparing this ratio to a calibration curve prepared with known
concentrations of TBBPA and a constant concentration of TBBPA-D6.

Visualizations

The following diagrams illustrate the experimental workflow for the quantification of
Tetrabromobisphenol A using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Tetrabromobisphenol A-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13841886#commercial-suppliers-of-
tetrabromobisphenol-a-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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